![molecular formula C17H13ClN2O4S B4084566 4-chloro-3-methyl-N-(5-nitro-1-naphthyl)benzenesulfonamide](/img/structure/B4084566.png)
4-chloro-3-methyl-N-(5-nitro-1-naphthyl)benzenesulfonamide
Overview
Description
4-chloro-3-methyl-N-(5-nitro-1-naphthyl)benzenesulfonamide, also known as NBD-556, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-chloro-3-methyl-N-(5-nitro-1-naphthyl)benzenesulfonamide involves its binding to the hydrophobic cavities of proteins. Upon binding, the compound undergoes a conformational change, resulting in a change in fluorescence intensity. This property has been utilized in a variety of applications, including the study of protein-protein interactions and the screening of potential drug candidates.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to bind to the hydrophobic cavities of proteins and undergo a conformational change upon binding, resulting in a change in fluorescence intensity. This property has been utilized in a variety of applications, including the study of protein-protein interactions and the screening of potential drug candidates.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-chloro-3-methyl-N-(5-nitro-1-naphthyl)benzenesulfonamide in lab experiments is its ability to detect protein conformational changes. This property has been utilized in a variety of applications, including the study of protein-protein interactions and the screening of potential drug candidates. However, one of the limitations of using this compound is its potential for non-specific binding to other molecules, which can result in false positive results.
Future Directions
There are several future directions for research on 4-chloro-3-methyl-N-(5-nitro-1-naphthyl)benzenesulfonamide. One area of research could be the development of more specific probes for the detection of protein conformational changes. Another area of research could be the optimization of the synthesis method for this compound to improve its yield and purity. Additionally, further studies could be conducted to investigate the potential applications of this compound in drug discovery and development.
Scientific Research Applications
4-chloro-3-methyl-N-(5-nitro-1-naphthyl)benzenesulfonamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its use as a fluorescent probe for the detection of protein conformational changes. This compound has been shown to bind to the hydrophobic cavities of proteins and undergo a conformational change upon binding, resulting in a change in fluorescence intensity. This property has been utilized in a variety of applications, including the study of protein-protein interactions and the screening of potential drug candidates.
properties
IUPAC Name |
4-chloro-3-methyl-N-(5-nitronaphthalen-1-yl)benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O4S/c1-11-10-12(8-9-15(11)18)25(23,24)19-16-6-2-5-14-13(16)4-3-7-17(14)20(21)22/h2-10,19H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUANHOKKFAAHFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC3=C2C=CC=C3[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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